BENGHE Foundational & Exploratory

Check Availability & Pricing

The Molecular Architecture of CD200: A
Technical Guide for Researchers

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest |

Compound Name: CD 200
CAS No.: 138463-95-3
Cat. No.: B1176679
Get Quote
. J
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This in-depth technical guide provides a comprehensive overview of the molecular structure of
the CD200 protein, a critical immmunomodulatory molecule. The following sections detail its
structural properties, interaction with its receptor, downstream signaling pathways, and key
experimental protocols for its study, presented with the clarity and detail required for advanced
research and therapeutic development.

Core Molecular Structure of CD200

CD200, also known as OX-2, is a type | transmembrane glycoprotein and a member of the
immunoglobulin (Ig) superfamily.[1][2] Its structure is highly conserved across species and
plays a crucial role in regulating the immune system, particularly myeloid cell activity.[1][3]

Domain Architecture

The CD200 protein consists of four main domains: an extracellular region, a transmembrane
domain, and a short cytoplasmic tail.[2][4] The extracellular portion is composed of two Ig-like
domains: an N-terminal variable-like (V-like) domain and a membrane-proximal constant-2-like
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(C2-like) domain.[1][5] The interaction with its receptor, CD200R, is mediated through these N-
terminal Ig-like domains.[1][3] The cytoplasmic tail is short and lacks intrinsic signaling motifs,
suggesting it does not directly transduce intracellular signals.[3]

Post-Translational Modifications

Glycosylation: CD200 is a heavily glycosylated protein.[1] In mice, six potential N-linked
glycosylation sites have been identified in the extracellular domain at asparagine residues N65,
N73, N80, N127, N151, and N160.[1] This extensive glycosylation is thought to be important for
the protein's stability and function, although it does not directly participate in the binding
interface with CD200R.[1]

Disulfide Bonds: The Ig-like domains of CD200 contain canonical disulfide bonds that link beta-
strands B and F, which are characteristic of this protein superfamily.[1] Additionally, an exposed
disulfide bond is present between beta-strands F and G in the V-like domain, a feature that is
conserved among CD200 orthologs.[1]

Quantitative Molecular Data

The following tables summarize key quantitative data regarding the molecular properties of
CD200 and its interaction with its receptor, CD200R.

Table 1: Molecular Properties of CD200
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Property Human CD200 Mouse CD200 Source(s)
. 40-45 kDa
Molecular Weight ]
(recombinant, ~45 kDa [61[7]
(Glycosylated)
HEK293)
Molecular Weight 24.8 kDa 8]
(Non-glycosylated) (recombinant, E. coli)
Amino Acid Length
- 278 [7]
(precursor)
Metl-Gly232
Signal Sequence (recombinant 30 amino acids [61[7]
construct)
Extracellular Domain _ _
- 202 amino acids [7]
(ECD)
Transmembrane ) )
] - 27 amino acids [7]
Domain

Cytoplasmic Domain

19 amino acids

[2]07]

N-linked Glycosylation
Sites

N65, N73, N80, N127,

[1]
N151, N160

Disulfide Bonds

Canonical Ig-like (B-
F), Exposed in V-like
(F-G)

Canonical Ig-like (B-
F), Exposed in V-like [1]
(F-G)

Table 2: Binding Affinity of the CD200-CD200R Interaction
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Dissociation

Experimental

Interacting Species . Source(s)
Constant (KD) Conditions
Human CD200 - Surface Plasmon
0.5 pM [°]
Human CD200R Resonance
Mouse CD200 - Surface Plasmon
~4 uM [10]
Mouse CD200R Resonance
Mouse CD200 - Surface Plasmon
4.8 uM [11]
Mouse CD200R Resonance
Mouse CD200 -
7 uM 37°C [1]
Mouse CD200R
HHV-8 K14 - Human
~0.5 uM - [3]

CD200R

CD200-CD200R Signaling Pathway

The interaction between CD200 and its primary inhibitory receptor, CD200R1, initiates a
signaling cascade that leads to the downregulation of myeloid cell activation.[3] This pathway is
crucial for maintaining immune homeostasis and preventing excessive inflammation.[11]

Upon ligand binding, the tyrosine residues within the NPxY maotifs in the cytoplasmic tail of
CD200R1 become phosphorylated.[3] This phosphorylation event creates docking sites for the
adaptor proteins Dokl and Dok2.[3] The recruitment of Dok2 is particularly important and leads
to the subsequent recruitment of RasGAP (Ras GTPase-activating protein).[3] RasGAP, in turn,
inhibits the Ras-MAPK signaling pathway, including the downstream effectors ERK, p38, and
JNK.[2] This inhibition ultimately results in a suppressed inflammatory response.[2]
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CD200-CD200R1 signaling cascade.

Experimental Protocols

This section provides detailed methodologies for key experiments used to study the molecular
structure and function of the CD200 protein.

Recombinant Expression and Purification of CD200
Extracellular Domain

This protocol outlines the expression of the soluble extracellular domain of CD200 in a
mammalian expression system, which is suitable for structural and binding studies.

o Vector Construction: The cDNA encoding the extracellular domain of human or mouse
CDZ200 is cloned into a mammalian expression vector, often with a C-terminal polyhistidine
(His) tag to facilitate purification.

o Cell Transfection: The expression vector is transfected into a suitable mammalian cell line,
such as Chinese Hamster Ovary (CHO) or Human Embryonic Kidney (HEK293) cells, using
a suitable transfection reagent.[1][6]

e Protein Expression and Harvesting: The transfected cells are cultured in an appropriate
medium. The secreted recombinant CD200 is harvested from the cell culture supernatant
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after a suitable expression period.

Purification:
o The supernatant is first clarified by centrifugation and filtration.

o The His-tagged CD200 is purified using immobilized metal affinity chromatography
(IMAC).

o For structural studies requiring deglycosylation, the purified protein can be treated with
endoglycosidase H to remove high-mannose N-linked glycans.[1]

o Further purification to remove glycoform heterogeneity can be achieved using
concanavalin A affinity chromatography.[1]

Quality Control: The purity and homogeneity of the recombinant protein are assessed by
SDS-PAGE and size-exclusion chromatography. Protein identity is confirmed by Western
blotting or mass spectrometry.
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Workflow for recombinant CD200 expression.

Surface Plasmon Resonance (SPR) for Binding Kinetics

SPR is a label-free technigue used to measure the kinetics of biomolecular interactions in real-
time.
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Chip Preparation: A sensor chip (e.g., CM5) is activated for ligand immobilization.

Ligand Immobilization: Recombinant CD200R is immobilized on the sensor chip surface at a
desired density. A control flow cell is prepared for background subtraction.

Analyte Injection: A series of concentrations of purified recombinant CD200 (the analyte) are
injected over the sensor chip surface at a constant flow rate.

Data Acquisition: The association of CD200 to the immobilized CD200R is monitored in real-
time, followed by a dissociation phase where buffer is flowed over the chip.

Data Analysis: The resulting sensorgrams are fitted to a suitable binding model (e.g., 1:1
Langmuir binding) to determine the association rate constant (ka), dissociation rate constant
(kd), and the equilibrium dissociation constant (KD).

X-ray Crystallography for 3D Structure Determination

This technique is used to determine the atomic-resolution three-dimensional structure of the
CD200 protein.

Protein Preparation: Highly pure and homogeneous CD200 protein (typically the extracellular
domain) is required, often at a high concentration (2-50 mg/mL).[12]

Crystallization: The protein is mixed with a precipitant solution, and crystals are grown using
methods such as hanging-drop or sitting-drop vapor diffusion.[12][13] This process is often
screened across a wide range of conditions to find those that yield diffraction-quality crystals.

X-ray Diffraction: The protein crystals are exposed to a high-intensity X-ray beam, and the
resulting diffraction pattern is recorded.[14]

Data Processing and Structure Solution: The diffraction data are processed to determine the
electron density map of the protein. A three-dimensional model of the protein is then built into
this map and refined to high resolution.[14]

Mixed Lymphocyte Reaction (MLR) for Functional
Assessment
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The MLR is an in vitro assay to assess the immunosuppressive function of CD200.

o Cell Isolation: Peripheral blood mononuclear cells (PBMCs) are isolated from two different
healthy donors.[15]

» Preparation of Stimulator and Responder Cells: PBMCs from one donor (stimulator cells) are
rendered non-proliferative by irradiation or treatment with mitomycin C. PBMCs from the
second donor serve as responder cells.[15]

o Co-culture: Responder and stimulator cells are co-cultured. To test the function of CD200, a
blocking antibody against CD200 or CD200R can be added to the co-culture.

o Measurement of Proliferation: After several days of incubation, T cell proliferation in the
responder population is measured, typically by the incorporation of a labeled nucleotide
(e.g., BrdU or 3H-thymidine).[15]

o Data Analysis: A decrease in proliferation in the presence of a functional CD200-CD200R
interaction, and a reversal of this suppression with a blocking antibody, indicates the
immunosuppressive activity of CD200. Cytokine levels in the supernatant can also be
measured by ELISA to assess the functional outcome.[16]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

Suits your experiment?
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